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Introduction
Phosphoinositide 3-kinase C2α (PI3KC2α) is a critical enzyme in cellular signaling, playing a

key role in processes such as vesicle trafficking, cell migration, and thrombosis. Its

dysregulation has been implicated in various diseases, making it an attractive target for

therapeutic intervention. MIPS-21335 has emerged as a potent and selective inhibitor of

PI3KC2α, demonstrating significant antithrombotic effects.[1][2] This document provides

detailed application notes and experimental protocols for measuring the inhibitory activity of

MIPS-21335 against PI3KC2α, catering to the needs of researchers in academic and industrial

settings.

MIPS-21335 Inhibitor Profile
MIPS-21335 is a small molecule inhibitor with high affinity for PI3KC2α. Its inhibitory profile

against various kinases highlights its selectivity, a crucial attribute for a therapeutic candidate.
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Target Kinase IC50 (nM)

PI3KC2α 7

PI3KC2β 43

p110α 140

p110β 386

p110δ 742

Caption: Table 1: Inhibitory potency (IC50) of MIPS-21335 against PI3KC2α and other related

PI3K isoforms. Data compiled from publicly available sources.[1][2]

PI3K/Akt Signaling Pathway
PI3KC2α is part of the larger phosphoinositide 3-kinase (PI3K) signaling pathway, which is

crucial for regulating cell growth, proliferation, survival, and metabolism.[3] Upon activation by

various upstream signals, PI3Ks phosphorylate phosphatidylinositol 4,5-bisphosphate (PIP2) to

generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger,

recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt

(also known as Protein Kinase B). Activated Akt then phosphorylates a multitude of substrates,

leading to the regulation of diverse cellular processes.
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Caption: PI3K/Akt signaling pathway with the inhibitory action of MIPS-21335 on PI3KC2α.

Experimental Protocols
This section details the protocols for various assays to measure the inhibition of PI3KC2α by

MIPS-21335, from in vitro enzymatic assays to cellular and in vivo functional assays.

In Vitro PI3KC2α Enzymatic Activity Assay (ADP-Glo™
Kinase Assay)
This assay quantifies the enzymatic activity of PI3KC2α by measuring the amount of ADP

produced during the kinase reaction. The ADP-Glo™ assay is a luminescent assay that

provides a sensitive and high-throughput method for measuring kinase activity.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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